8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione

• IUPAC Name: 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione
• InChI: InChI=1S/C9H13N5O3/c1-13(3-4-15)8-10-5-6(11-8)14(2)9(17)12-7(5)16/h15H,3-4H2,1-2H3,(H,10,11)(H,12,16,17)
• InChI Key: ATBHKOLSUQNXGR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)NC(=N2)N(C)CCO
• Molecular Formula: C9H13N5O3
• Molecular Weight: 239.23 g/mol

Description

8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione, also known as theophylline, is a methylxanthine drug that is commonly used in the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). Theophylline works by relaxing the smooth muscles in the airways, which allows for easier breathing. In addition to its clinical use, theophylline has also been the subject of extensive scientific research due to its unique chemical structure and mechanism of action.

Mechanism of Action

Theophylline works by inhibiting the enzyme phosphodiesterase, which leads to an increase in the levels of cyclic AMP (cAMP) and cyclic GMP (cGMP) in the smooth muscle cells of the airways. This increase in cAMP and cGMP leads to the relaxation of the smooth muscles in the airways, which allows for easier breathing.
Biochemical and Physiological Effects
In addition to its effects on the airways, 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione has also been shown to have a number of other biochemical and physiological effects. For example, 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione has been shown to increase the levels of adrenaline and noradrenaline in the body, which can lead to an increase in heart rate and blood pressure. Theophylline has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of diseases such as asthma and COPD.

Advantages and Limitations for Lab Experiments

Theophylline has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and widely available. In addition, 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione has a well-established mechanism of action, which makes it a useful tool for studying the role of cyclic nucleotides in cellular signaling pathways. However, there are also limitations to the use of 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione in laboratory experiments. For example, 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione has a narrow therapeutic window, which means that it can be toxic at high doses. In addition, 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione can have non-specific effects on cellular signaling pathways, which can complicate data interpretation.

Future Directions

There are a number of future directions for research on 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione. One area of research is the development of new and more effective drugs based on the structure of 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione. Another area of research is the use of 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione in combination with other drugs to treat respiratory diseases such as asthma and COPD. In addition, research is needed to better understand the biochemical and physiological effects of 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione, as well as its potential use in the treatment of other diseases such as heart failure and Alzheimer's disease. Finally, research is needed to develop new and more effective laboratory tools for studying the role of cyclic nucleotides in cellular signaling pathways.

Synthesis Methods

Theophylline can be synthesized using a variety of methods, including the Fischer synthesis, the uric acid synthesis, and the xanthine synthesis. The Fischer synthesis involves the condensation of ethyl acetoacetate with ethyl cyanoacetate, followed by a series of chemical reactions to produce 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione. The uric acid synthesis involves the oxidation of hypoxanthine to xanthine, followed by a series of chemical reactions to produce 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione. The xanthine synthesis involves the condensation of ethyl acetoacetate with ethyl cyanoacetate, followed by a series of chemical reactions to produce xanthine, which is then converted to 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione.

Scientific Research Applications

Theophylline has been the subject of extensive scientific research due to its unique chemical structure and mechanism of action. Research has focused on the use of 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione in the treatment of respiratory diseases such as asthma and COPD, as well as its potential use in the treatment of other diseases such as heart failure and Alzheimer's disease. In addition, research has focused on the biochemical and physiological effects of 8-[2-hydroxyethyl(methyl)amino]-3-methyl-7H-purine-2,6-dione, as well as its advantages and limitations for use in laboratory experiments.